Cas no 2172612-24-5 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid
• CAS No: 2172612-24-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5973123
• PubChem ID: 165543870
• Update Time: 2025-06-26

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid
• 2172612-24-5
• EN300-1480077
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]methyl}-5-methylhexanoic acid

• Inchi： 1S/C27H32N2O5/c1-18(2)14-19(15-26(31)32)16-29-25(30)12-7-13-28-27(33)34-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-12,18-19,24H,13-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/b12-7+
• InChI Key： DHGXTXAZWMUAOR-KPKJPENVSA-N
• SMILES： O(C(NC/C=C/C(NCC(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid

Introduction to 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid (CAS No. 2172612-24-5) and Its Emerging Applications in Chemical Biology

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid, identified by the CAS number 2172612-24-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a variety of functional groups that make it a versatile tool for drug discovery and molecular pharmacology. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety, an amide linkage, and a butenamidomethyl side chain contributes to its unique chemical properties, which are leveraged in multiple applications.

The Fmoc group is particularly noteworthy, as it is widely employed in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. This feature makes the compound valuable for constructing complex peptides and proteins, which are essential in therapeutic development. Furthermore, the butenamidomethyl moiety introduces a reactive site that can be utilized for further chemical modifications, enabling the synthesis of more elaborate derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of polyfunctionalized compounds like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid in addressing complex biological targets. The compound’s structural design allows it to interact with biological systems in multiple ways, making it a promising candidate for developing novel therapeutic agents. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

In the realm of drug discovery, the compound’s ability to serve as a precursor for more complex molecules has been exploited to create libraries of bioactive scaffolds. High-throughput screening (HTS) and structure-based drug design (SBDD) approaches have been employed to identify derivatives with enhanced pharmacological profiles. The fluorenylmethoxycarbonyl group, while primarily used for peptide synthesis, also contributes to the compound’s overall solubility and stability, which are crucial factors in pharmaceutical formulations.

One of the most compelling aspects of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid is its versatility in cross-coupling reactions. The presence of reactive sites such as the amine and carboxylic acid groups allows for facile introduction of additional functional moieties via techniques like Suzuki-Miyaura coupling or Boc protection strategies. This flexibility has enabled researchers to generate a diverse array of analogs with varying biological activities, facilitating the optimization of lead compounds for clinical development.

Current research trends indicate that this compound is being explored in conjunction with emerging technologies such as CRISPR-Cas9 gene editing and RNA interference (RNAi). By integrating small molecule modulators like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid into these systems, scientists aim to develop more precise therapeutic interventions targeting specific disease pathways. The compound’s ability to modulate protein-protein interactions and enzyme kinetics makes it particularly relevant in this context.

The synthesis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid represents a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled the efficient construction of complex molecules with high purity, which is essential for biological testing. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in streamlining the synthetic route, reducing reaction times while maintaining yields.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-5-methylhexanoic acid (CAS No. 2172612-24-5) stands as a remarkable example of how molecular design can drive innovation in chemical biology and pharmaceuticals. Its multifaceted structure and reactivity make it a valuable asset in drug discovery pipelines, offering opportunities for developing next-generation therapeutics. As research continues to uncover new applications for this compound, its significance in advancing medical science is likely to grow even further.